![molecular formula C5H11Cl2N3 B2628991 (2-Methyl-1H-imidazol-5-yl)methanamine dihydrochloride CAS No. 19276-10-9](/img/structure/B2628991.png)
(2-Methyl-1H-imidazol-5-yl)methanamine dihydrochloride
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Overview
Description
(2-Methyl-1H-imidazol-5-yl)methanamine dihydrochloride is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a derivative of imidazole, a heterocyclic organic compound that contains a five-membered ring with two nitrogen atoms. The compound has been found to have a wide range of biochemical and physiological effects, making it a useful tool for investigating various biological processes.
Scientific Research Applications
Synthesis and Characterization
Novel oxadiazole derivatives from benzimidazole and related compounds have been synthesized and characterized for their potential in various applications, including as ligands in coordination chemistry and materials science. For example, a study describes the efficient synthesis of N-(1H-benzo[d]imidazol-2-yl)methyl-5-[(hetero)aryl-1,3,4-oxadiazol-2yl]methanamine derivatives, showcasing the chemical versatility of imidazole derivatives (Vishwanathan & Gurupadayya, 2014).
Catalysis and Biological Activity
The reactivity and coordination properties of imidazole derivatives have been exploited in the synthesis of metal complexes with potential biological and catalytic applications. One study discusses the design, synthesis, and characterization of zirconium (IV), cadmium (II), and iron (III) complexes derived from Schiff base 2-aminomethylbenzimidazole, highlighting their antimicrobial and antifungal activities (al-Hakimi et al., 2020).
Multicomponent Synthesis
Imidazole derivatives are key intermediates in multicomponent synthesis strategies, leading to complex heterocyclic systems. A novel methodology for synthesizing imidazopyrazines, exploiting the nucleophilicity of the nitrogen atom of imidazoles, illustrates the compound's role in facilitating the generation of novel molecular structures (Galli et al., 2019).
Material Science and Corrosion Inhibition
Imidazole derivatives have been studied for their potential in material science, particularly as corrosion inhibitors. For instance, amino acid compounds, including benzimidazole derivatives, have been examined for their effectiveness in protecting steel surfaces in acidic environments, underscoring the chemical's utility beyond pharmaceuticals (Yadav et al., 2015).
Methane Monooxygenase Models
Research into modeling the enzymatic activity of methane monooxygenases has led to the synthesis of diiron(III) complexes involving imidazole-based ligands. These models are critical for understanding and replicating the enzyme's ability to hydroxylate alkanes, with implications for industrial applications (Sankaralingam & Palaniandavar, 2014).
Safety and Hazards
properties
IUPAC Name |
(2-methyl-1H-imidazol-5-yl)methanamine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9N3.2ClH/c1-4-7-3-5(2-6)8-4;;/h3H,2,6H2,1H3,(H,7,8);2*1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKSYGMUAOILJOV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=C(N1)CN.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11Cl2N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.06 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2-methyl-1H-imidazol-4-yl)methanamine dihydrochloride | |
CAS RN |
19276-10-9 |
Source
|
Record name | (2-methyl-1H-imidazol-4-yl)methanamine dihydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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